Cas no 1416712-99-6 (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1416712-99-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD22689894
• CID: 4782244
• Update Time: 2025-06-09

1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• O1C(CCCC1)N1N=CC=2C1=NC=CC2

• MDL： MFCD22689894
• Inchi： 1S/C11H13N3O/c1-2-7-15-10(5-1)14-11-9(8-13-14)4-3-6-12-11/h3-4,6,8,10H,1-2,5,7H2
• InChI Key： QNGCLTDYYGNUEJ-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C(=CC=CN=2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9

Additional information on 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine

1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine: A Comprehensive Overview

The compound 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1416712-99-6) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, which are known for their versatility and wide-ranging biological activities. The molecule consists of a pyrazolo[3,4-b]pyridine core fused with a tetrahydrofuran ring, making it a derivative of the pyrazolopyridine family. Recent studies have highlighted its potential in drug discovery and materials science.

Pyrazolo[3,4-b]pyridines are a subclass of bicyclic compounds that have gained significant attention due to their ability to act as ligands in metalloenzyme inhibition and their role in medicinal chemistry. The substitution pattern of this compound plays a crucial role in determining its biological activity. In the case of 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, the tetrahydrofuran moiety introduces additional flexibility and hydrophobicity to the molecule, which could enhance its binding affinity to target proteins.

Recent research has focused on the synthesis and characterization of this compound. For instance, studies have explored the use of microwave-assisted synthesis to prepare tetrahydrofuran-fused pyrazolopyridines efficiently. These methods not only improve yield but also provide insights into the regioselectivity of such reactions. The compound's stability under various conditions has also been evaluated, making it suitable for further pharmacological studies.

In terms of biological activity, 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine has shown promise as an inhibitor of certain kinases and enzymes. Preclinical studies suggest that it may have anti-inflammatory and anti-cancer properties. The ability of this compound to modulate cellular signaling pathways makes it a valuable candidate for drug development.

Moreover, the structural uniqueness of this compound has led researchers to explore its applications in materials science. For example, its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures have been investigated. These properties could pave the way for its use in nanotechnology and advanced materials.

From an analytical standpoint, modern techniques such as NMR spectroscopy and X-ray crystallography have been employed to determine the precise structure and conformation of 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine. These studies have provided valuable insights into its molecular geometry and intermolecular interactions.

In conclusion, CAS No 1416712-99-6, or 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors.